Cas no 1602555-54-3 (4-Bromo-6-hydrazinylpyrimidine)

• Product Name: 4-Bromo-6-hydrazinylpyrimidine
• CAS No: 1602555-54-3
• MF: C₄H₅BrN₄
• MW: 189.013298749924
• MDL: MFCD30730415
• CID: 4607798
• PubChem ID: 116473743
• Update Time: 2025-06-11

4-Bromo-6-hydrazinylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-hydrazinylpyrimidine
• (6-bromopyrimidin-4-yl)hydrazine
• CPC55554
• 4-Bromo-6-hydrazinylpyrimidine

• MDL： MFCD30730415
• Inchi： 1S/C4H5BrN4/c5-3-1-4(9-6)8-2-7-3/h1-2H,6H2,(H,7,8,9)
• InChI Key： DETBLSFLSBWOKG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC=N1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.6
• XLogP3: 0.8
• Topological Polar Surface Area: 63.8

Additional information on 4-Bromo-6-hydrazinylpyrimidine

Professional Introduction to 4-Bromo-6-hydrazinylpyrimidine (CAS No: 1602555-54-3)

4-Bromo-6-hydrazinylpyrimidine, with the chemical formula C₄H₆BrN₃, is a significant compound in the field of pharmaceutical and medicinal chemistry. This compound has garnered considerable attention due to its versatile applications in the synthesis of various bioactive molecules. The presence of both bromine and hydrazinyl functional groups makes it a valuable intermediate in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the structural characteristics, synthetic pathways, and recent advancements in the application of this compound.

The structure of 4-Bromo-6-hydrazinylpyrimidine features a pyrimidine core, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The bromine substituent at the 4-position and the hydrazinyl group at the 6-position contribute to its reactivity and utility in organic synthesis. This arrangement allows for facile functionalization at multiple sites, making it an attractive building block for medicinal chemists.

The synthesis of 4-Bromo-6-hydrazinylpyrimidine typically involves a multi-step process that begins with the bromination of a precursor pyrimidine derivative. The hydrazinyl group is then introduced through nucleophilic substitution or condensation reactions. Recent studies have explored catalytic methods to enhance the efficiency and selectivity of these transformations, reducing side products and improving yields. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in achieving these goals.

One of the most compelling aspects of 4-Bromo-6-hydrazinylpyrimidine is its role as a key intermediate in the development of pharmaceutical agents. The pyrimidine scaffold is a common motif in many drugs, including antiviral, anticancer, and antimicrobial compounds. The bromine atom provides a handle for further modifications via cross-coupling reactions, while the hydrazinyl group can engage in hydrogen bonding or form coordinate covalent bonds with metal ions, influencing drug-receptor interactions.

Recent research has highlighted the potential of 4-Bromo-6-hydrazinylpyrimidine in the design of anticancer therapeutics. Studies have demonstrated its efficacy in inhibiting specific kinases and enzymes involved in tumor proliferation and survival. For instance, derivatives of this compound have shown promise in targeting tyrosine kinases, which are overexpressed in many cancer cell lines. The ability to fine-tune the structure through various substitutions allows for the development of highly specific inhibitors with improved pharmacokinetic properties.

In addition to its applications in oncology, 4-Bromo-6-hydrazinylpyrimidine has been explored for its antiviral properties. The pyrimidine core mimics natural nucleobases, enabling it to interfere with viral replication processes. Researchers have synthesized analogs of this compound that exhibit potent activity against RNA viruses, including those responsible for influenza and HIV. The hydrazinyl group plays a crucial role in stabilizing these derivatives and enhancing their binding affinity to viral targets.

The pharmacological profile of 4-Bromo-6-hydrazinylpyrimidine derivatives is influenced by their solubility, metabolic stability, and ability to cross biological membranes. Computational modeling and high-throughput screening have been instrumental in optimizing these properties. By leveraging structural insights from related compounds, researchers can predict how modifications will affect biological activity. This approach has led to the identification of lead compounds with enhanced therapeutic potential.

Advances in medicinal chemistry have also enabled the exploration of novel synthetic strategies for 4-Bromo-6-hydrazinylpyrimidine derivatives. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved scalability. These methods are particularly valuable for large-scale production where efficiency and reproducibility are critical.

The biological activity of this compound is further enhanced by its ability to form coordination complexes with metal ions. Transition metals such as copper and zinc can bind to the hydrazinyl group, modulating their reactivity and bioavailability. Such complexes have shown promising results in preclinical studies as prodrugs or adjuvants to enhance drug delivery systems.

In conclusion, 4-Bromo-6-hydrazinylpyrimidine (CAS No: 1602555-54-3) is a versatile intermediate with significant implications for pharmaceutical research and development. Its unique structural features enable diverse applications in drug discovery, particularly in anticancer and antiviral therapies. Ongoing research continues to uncover new synthetic pathways and pharmacological applications, reinforcing its importance as a cornerstone molecule in medicinal chemistry.